Cas no 81844-67-9 ((±)-form-Tenellin)

• Product name: (±)-form-Tenellin
• CAS No: 81844-67-9
• MF: C₂₁H₂₃NO₅
• MW: 369.41102
• CID: 2025408
• PubChem ID: 54704235

(±)-form-Tenellin Chemical and Physical Properties

Names and Identifiers

• (±)-form-Tenellin
• tenellin
• InChI=1/C21H23NO5/c1-4-13(2)11-14(3)5-10-18(24)19-20(25)17(12-22(27)21(19)26)15-6-8-16(23)9-7-15/h5-13,23,25,27H,4H2,1-3H3/b10-5+,14-11+
• YELFBSBOFKWHSL-QDPFKYGGSA-
• SCHEMBL9570741
• 81844-67-9

• Inchi： InChI=1S/C21H23NO5/c1-4-13(2)11-14(3)5-10-18(24)19-20(25)17(12-22(27)21(19)26)15-6-8-16(23)9-7-15/h5-13,23,25,27H,4H2,1-3H3/b10-5+,14-11+
• InChI Key： YELFBSBOFKWHSL-QDPFKYGGSA-N
• SMILES： CCC(C)C=C(C)C=CC(=O)C1=C(C(=CN(C1=O)O)C2=CC=C(C=C2)O)O

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.1Ų